Cas no 114715-54-7 (Maltoheptaose tricosaacetate)

Maltoheptaose tricosaacetate is a fully acetylated derivative of maltoheptaose, a linear oligosaccharide composed of seven glucose units linked by α(1→4) glycosidic bonds. The acetylation of all hydroxyl groups enhances its stability and solubility in organic solvents, making it a valuable intermediate in carbohydrate chemistry and glycobiology research. This compound is particularly useful for studying enzymatic hydrolysis, glycosylation reactions, and as a precursor for further chemical modifications. Its well-defined structure and high purity allow for precise applications in synthetic and analytical workflows. The acetyl groups also provide protection during synthetic processes, enabling controlled deprotection for tailored derivatization.

Maltoheptaose tricosaacetate structure

Product Name:Maltoheptaose tricosaacetate

CAS No:114715-54-7

MF:C₈₈H₁₁₈O₅₉

MW:2119.84315443039

CID:130430

Update Time:2025-05-27

Maltoheptaose tricosaacetate Chemical and Physical Properties

Names and Identifiers

- MALTOHEPTAOSE TRICOSAACETATE
- peracetylated maltoheptaose
- 4)-, tetraacetate (9CI)
- 4)-O-2,3,6-tri-O-acetyl-a-D-glucopyranosyl-(1&reg
- Maltoheptaosetricosaacetate
- PubChem24243
- PUBCHEM_16172901
- Maltoheptaose tricosaacetate
- Inchi： 1S/C88H118O59/c1-31(89)112-24-54-61(119-38(8)96)68(120-39(9)97)76(128-47(17)105)83(136-54)143-63-56(26-114-33(3)91)138-85(78(130-49(19)107)70(63)122-41(11)99)145-65-58(28-116-35(5)93)140-87(80(132-51(21)109)72(65)124-43(13)101)147-67-60(30-118-37(7)95)141-88(81(133-52(22)110)74(67)126-45(15)103)146-66-59(29-117-36(6)94)139-86(79(131-50(20)108)73(66)125-44(14)102)144-64-57(27-115-34(4)92)137-84(77(129-48(18)106)71(64)123-42(12)100)142-62-55(25-113-32(2)90)135-82(134-53(23)111)75(127-46(16)104)69(62)121-40(10)98/h54-88H,24-30H2,1-23H3/t54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68+,69+,70+,71+,72+,73+,74+,75-,76-,77-,78-,79-,80-,81-,82+,83-,84-,85-,86-,87-,88-/m1/s1
- InChI Key： VZHZTOMVTDULCM-LKCROHGUSA-N
- SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)O[C@@H]1[C@@H](COC(C)=O)O[C@@H]([C@@H]([C@H]1OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 59
Heavy Atom Count: 147
Rotatable Bond Count: 65
Complexity: 4720
Topological Polar Surface Area: 725

Experimental Properties

PSA: 724.89000
LogP: -3.14780

Maltoheptaose tricosaacetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M160058-100mg	Maltoheptaose Tricosaacetate	114715-54-7	100mg	$ 50.00	2022-06-04
TRC	M160058-500mg	Maltoheptaose Tricosaacetate	114715-54-7	500mg	$ 160.00	2022-06-04
TRC	M160058-1g	Maltoheptaose Tricosaacetate	114715-54-7	1g	$ 250.00	2022-06-04
A2B Chem LLC	AE17904-1g	Maltoheptaosetricosaacetate	114715-54-7	1g	$623.00	2024-04-20
A2B Chem LLC	AE17904-5g	Maltoheptaosetricosaacetate	114715-54-7	5g	$1338.00	2024-04-20